Dibusadol

• IUPAC Name: [2-[4-(diethylamino)butylcarbamoyl]phenyl] acetate
• InChI: InChI=1S/C17H26N2O3/c1-4-19(5-2)13-9-8-12-18-17(21)15-10-6-7-11-16(15)22-14(3)20/h6-7,10-11H,4-5,8-9,12-13H2,1-3H3,(H,18,21)
• InChI Key: OXCRVQDEVWYAJE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCCNC(=O)C1=CC=CC=C1OC(=O)C
• Molecular Formula: C17H26N2O3
• DSSTOX Substance ID: DTXSID60179089
• Molecular Weight: 306.4 g/mol
• CAS No.: 24353-45-5

Description

Dibusadol is a chemical compound with the molecular formula C₁₇H₂₆N₂O₃. It is known for its various applications in scientific research and industry. The compound has a molecular weight of 306.41 g/mol and is characterized by its unique structure, which includes an imidazole ring .

Scientific Research Applications

Dibusadol has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: Employed in the study of enzyme mechanisms and as a probe in biochemical assays.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug development.

Industry: Utilized in the production of pharmaceuticals and as an intermediate in the synthesis of other chemical compounds.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Dibusadol typically involves the cyclization of amido-nitriles. This process is catalyzed by nickel and proceeds through a series of steps including proto-demetallation, tautomerization, and dehydrative cyclization . The reaction conditions are mild, allowing for the inclusion of various functional groups such as aryl halides and aromatic heterocycles.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of specialized glassware and controlled reaction conditions to ensure safety and efficiency. The temperature of the water bath should not exceed 70°C, and the reaction should always be carried out in a fume hood with a blast shield for large-scale preparations .

Chemical Reactions Analysis

Types of Reactions

Dibusadol undergoes several types of chemical reactions, including:

Oxidation: this compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the imidazole ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as halides or amines in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of this compound can yield various oxidized derivatives, while reduction can produce reduced forms of the compound.

Comparison with Similar Compounds

Dibusadol can be compared with other similar compounds such as dipyridamole and difenidol hydrochloride. While all these compounds share some structural similarities, this compound is unique in its specific applications and mechanisms of action. For instance, dipyridamole is primarily used as a phosphodiesterase inhibitor, whereas this compound has broader applications in both research and industry .

List of Similar Compounds

• Dipyridamole
• Difenidol hydrochloride
• Imidazole derivatives

This compound stands out due to its versatility and the range of reactions it can undergo, making it a valuable compound in various fields of scientific research and industrial applications.